6-(((3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-7-isopentyl-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one
Description
This compound is a synthetic heterocyclic molecule featuring a quinazolin-8(7H)-one core fused with a [1,3]dioxolo group at positions 4,5-g. Key structural modifications include:
- A 1,2,4-oxadiazole ring substituted with a 2-ethoxyphenyl group at position 2.
- A thioether linkage connecting the oxadiazole-methyl group to the quinazolinone scaffold.
The 1,2,4-oxadiazole moiety is known for its bioisosteric properties, often improving metabolic stability and binding affinity in medicinal chemistry . The 2-ethoxyphenyl substituent may influence electronic and steric interactions with biological targets, while the [1,3]dioxolo group could modulate solubility and pharmacokinetics.
Properties
IUPAC Name |
6-[[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-7-(3-methylbutyl)-[1,3]dioxolo[4,5-g]quinazolin-8-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4O5S/c1-4-31-19-8-6-5-7-16(19)23-27-22(34-28-23)13-35-25-26-18-12-21-20(32-14-33-21)11-17(18)24(30)29(25)10-9-15(2)3/h5-8,11-12,15H,4,9-10,13-14H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZASPNPRHUNWPEW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C2=NOC(=N2)CSC3=NC4=CC5=C(C=C4C(=O)N3CCC(C)C)OCO5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4O5S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 6-(((3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-7-isopentyl-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one is a novel synthetic organic molecule that incorporates a complex structure featuring oxadiazole and quinazoline moieties. This compound has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and drug discovery.
Chemical Structure and Properties
The compound's structure can be broken down into key functional groups:
- Oxadiazole Ring : Known for diverse biological activities including anticancer and antimicrobial properties.
- Quinazoline Core : Often associated with various pharmacological effects, including antitumor activity.
The molecular formula is with a molecular weight of approximately 396.51 g/mol.
The biological activity of this compound is likely mediated through several mechanisms:
- Enzyme Inhibition : The oxadiazole moiety may inhibit specific enzymes involved in cancer progression or microbial resistance.
- Receptor Modulation : The quinazoline structure could interact with various receptors, potentially modulating signaling pathways related to inflammation or cell proliferation.
Anticancer Activity
Research indicates that compounds containing oxadiazole and quinazoline derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance:
- In vitro Studies : Compounds similar to this one have shown cytotoxicity against human cervical (HeLa) and colon adenocarcinoma (Caco-2) cell lines. The mechanism often involves apoptosis induction and cell cycle arrest.
Antimicrobial Activity
Oxadiazole derivatives have also demonstrated antimicrobial properties against a range of pathogens:
- Bacterial Inhibition : Compounds similar to this have shown effectiveness against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.
| Pathogen | Minimum Inhibitory Concentration (MIC) (µg/mL) | Reference |
|---|---|---|
| Staphylococcus aureus | 25 | |
| Escherichia coli | 30 |
Case Studies
Several studies have explored the biological activity of similar compounds:
-
Study on Anticancer Properties :
- A study published in Pharmaceutical Research detailed the synthesis of oxadiazole derivatives and their evaluation against various cancer cell lines. The results indicated that modifications to the oxadiazole ring significantly enhanced cytotoxicity.
-
Antimicrobial Efficacy :
- Research highlighted in Journal of Medicinal Chemistry demonstrated that oxadiazole derivatives exhibited potent antimicrobial activity, suggesting their potential as lead compounds in antibiotic development.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Table 1: Structural and Functional Comparisons
Key Research Findings
Role of the 2-Ethoxyphenyl Group :
- Compared to Analog 1 (phenyl-substituted oxadiazole), the 2-ethoxy group introduces electron-donating effects and increased steric hindrance. This may enhance interactions with hydrophobic pockets in enzymes or receptors, as seen in other oxadiazole-based kinase inhibitors .
Thioether vs. Methoxy Linkage: The thioether bridge in the target compound likely improves oxidative stability compared to Analog 2’s methoxy group.
Isopentyl Chain vs. Other Alkyl Groups :
- The isopentyl substituent at position 7 increases lipophilicity (logP ~4.2 estimated) compared to shorter alkyl chains (e.g., methyl or ethyl). This could enhance blood-brain barrier penetration but may reduce aqueous solubility .
Quinazolinone vs. Quinoline Core: The quinazolinone scaffold provides a rigid, planar structure conducive to π-π stacking with aromatic residues in binding sites.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
